Cas no 177726-45-3 ((R)-1-(4-Methoxyphenyl)-1-butanamine)
177726-45-3 structure
Product Name:(R)-1-(4-Methoxyphenyl)-1-butanamine
CAS No:177726-45-3
MF:C11H17NO
MW:179.258783102036
CID:4760718
Update Time:2023-08-16
(R)-1-(4-Methoxyphenyl)-1-butanamine Chemical and Physical Properties
Names and Identifiers
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- (R)-1-(4-Methoxyphenyl)-1-butanamine
- (R)-1-(4-Methoxyphenyl)butan-1-amine
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- Inchi: 1S/C11H17NO/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3/t11-/m1/s1
- InChI Key: YFIJHKACBGRMFQ-LLVKDONJSA-N
- SMILES: O(C)C1C=CC(=CC=1)[C@@H](CCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- XLogP3: 2
- Topological Polar Surface Area: 35.2
(R)-1-(4-Methoxyphenyl)-1-butanamine Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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